Cas no 33457-62-4 (Alnustone)

• Product Name: Alnustone
• CAS No: 33457-62-4
• MF: C₁₉H₁₈O
• MW: 262.345625400543
• MDL: MFCD00926095
• CID: 827534
• PubChem ID: 5317598
• Update Time: 2025-04-19

Alnustone Chemical and Physical Properties

Names and Identifiers

• Alnusone
• (4E,6E)-1,7-Diphenyl-4,6-heptadien-3-one
• Alnustone
• (4E,6E)-1,7-diphenylhepta-4,6-dien-3-one
• 1,7-diphenylhepta-4,6-dien-3-one
• (E,E)-1,7-diphenyl-4,6-heptadien-3-one
• (E,E)-1,7-diphenylhepta-1,3-dien-5-one
• 1E,3E-1,7-diphenylheptadien-5-one
• 4,6-Heptadien-3-one,1,7-diphenyl
• DAH-3-keto-4,6-dien
• trans,trans-1,7-diphenyl-4,6-heptadien-3-one
• trans,trans-1,7-diphenylhepta-4,6-dien-3-one
• CHEMBL461082
• 33457-62-4
• NSC-378841
• HY-N0558
• OWMJDOUOHDOUFG-FNCQTZNRSA-N
• MS-23700
• InChI=1/C19H18O/c20-19(16-15-18-11-5-2-6-12-18)14-8-7-13-17-9-3-1-4-10-17/h1-14H,15-16H2/b13-7+,14-8
• CHEBI:174465
• CCG-267074
• MFCD00926095
• trans,trans-1,7-diphenyl-1,3-heptadien-5-one
• BDBM50300191
• AKOS030524791
• HEP-DIENE-ONE DER FR ALPINA KATSUMANDAI
• CS-0009085
• NSC 378841
• AC-34602
• S9324
• (4E,6E)-1,7-Diphenyl-4,6-heptadien-3-one #
• 4,6-Heptadien-3-one, 1,7-diphenyl-
• DTXSID30415724
• NSC378841
• (4E,6E)-1,7-diphenyl-hepta-4,6-dien-3-one
• 1,7-Diphenyl 4,6-heptadiene 3-one
• DA-60936

• MDL： MFCD00926095
• Inchi： 1S/C19H18O/c20-19(16-15-18-11-5-2-6-12-18)14-8-7-13-17-9-3-1-4-10-17/h1-14H,15-16H2/b13-7+,14-8+
• InChI Key： OWMJDOUOHDOUFG-FNCQTZNRSA-N
• SMILES： O=C(/C=C/C=C/C1C=CC=CC=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.13600
• Monoisotopic Mass: 262.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Molecular Weight: 262.3
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Powder
• Density: 1.058±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 60.5-61 ºC
• Boiling Point: 442.9°C at 760 mmHg
• Flash Point: 170.9°C
• Refractive Index: 1.603
• Solubility: Insuluble (9.4E-3 g/L) (25 ºC),
• PSA: 17.07000
• LogP: 4.45790

Alnustone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids